![molecular formula C16H19N5O3 B7349364 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one](/img/structure/B7349364.png)
3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one, also known as EDBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDBC is a benzotriazinone derivative that has been synthesized through various methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one involves the formation of a complex with metal ions. The complex formation results in a change in the fluorescence emission of this compound, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
This compound has been reported to have no significant biochemical or physiological effects on living organisms. However, its potential applications in the detection of metal ions in biological samples make it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one in lab experiments include its high selectivity for metal ions, its low toxicity, and its ease of synthesis. However, its limitations include its limited solubility in aqueous solutions and its potential interference with other fluorescent probes.
Future Directions
There are several future directions for the research on 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one. One potential direction is the development of this compound-based probes for the detection of other metal ions. Another direction is the modification of this compound to improve its solubility and reduce potential interference with other fluorescent probes. Additionally, the use of this compound in the detection of metal ions in biological samples and its potential applications in medical diagnostics and therapeutics warrant further investigation.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its synthesis methods, mechanism of action, and potential applications make it a topic of interest for researchers. Further research on this compound is needed to fully understand its properties and potential applications.
Synthesis Methods
The synthesis of 3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one has been achieved through various methods, including the reaction of 1,2,3-benzotriazin-4-one with 2-oxoethyl-2-ethyl-3-oxo-1,4-diazepane. Another method involves the reaction of 1,2,3-benzotriazin-4-one with ethyl 2-(2-oxoethyl)-3-oxo-1,4-diazepane-2-carboxylate. Both methods have been reported to yield this compound with high purity and yield.
Scientific Research Applications
3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one has been extensively studied for its potential applications in scientific research. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been reported to selectively detect copper ions in aqueous solutions. This property makes it a potential candidate for the detection of copper ions in biological samples.
properties
IUPAC Name |
3-[2-[(2R)-2-ethyl-3-oxo-1,4-diazepan-1-yl]-2-oxoethyl]-1,2,3-benzotriazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O3/c1-2-13-15(23)17-8-5-9-20(13)14(22)10-21-16(24)11-6-3-4-7-12(11)18-19-21/h3-4,6-7,13H,2,5,8-10H2,1H3,(H,17,23)/t13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEIRCXUTPYKMO-CYBMUJFWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NCCCN1C(=O)CN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1C(=O)NCCCN1C(=O)CN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.